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Compound of Interest

Compound Name: Propiolic acid, fluoro-, ethyl ester
CAS No.: 102128-71-2
Cat. No.: B11924691
Get Quote
. J

Core Directive & Scope

This guide transcends the standard 16-section Safety Data Sheet (SDS). It is designed for
research chemists and drug discovery scientists handling Ethyl 3-fluoropropiolate, a high-
energy fluorinated building block.

Crucial Distinction: Do not confuse this compound with Ethyl 3,3,3-trifluoropropionate
(saturated) or Ethyl propiolate (non-fluorinated). The presence of the fluorine atom directly
attached to the alkyne triple bond (

) creates a unique "push-pull" electronic environment, making this molecule a potent Michael
acceptor and significantly more reactive than its non-fluorinated analogs.

Physicochemical Profile & Identification
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Property Value | Description Technical Note

IUPAC: Ethyl 3-fluoroprop-2-

Chemical Name Ethyl 3-fluoropropiolate
ynoate
Structure Electron-deficient alkyne
Use CAS 623-47-2 (Ethyl
) Propiolate) as a baseline for
CAS Number Research Chemical N
regulatory filing, but assume
higher reactivity.
Molecular Weight 116.09 g/mol
. o Often darkens upon
Physical State Colorless to pale yellow liquid -
decomposition.
N ) ) Do not distill at atm pressure.
Boiling Point ~120°C (Predicted) ] o
Risk of polymerization.
Flash Point ~25°C (Est.) Flammable Liquid (Cat 3)
. ) Susceptible to nucleophilic
Reactivity High

attack and hydrolysis.

Hazard Identification & Toxicology (Mechanism-
Based)

Standard GHS codes are insufficient to describe the risks here. We must understand the
Molecular Mechanism of Toxicity.

The "Super-Electrophile" Hazard

The fluorine atom exerts a strong inductive effect (-1), while the ester group provides resonance
withdrawal. This lowers the LUMO energy of the triple bond, making the

-carbon (attached to F) highly susceptible to nucleophilic attack by biological thiols (e.g.,
Cysteine, Glutathione).
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e Lachrymator: Like ethyl propiolate, this compound will alkylate TRPA1 receptors in the
corneal nerve endings, causing severe tearing and pain.

» Sensitizer: Irreversible covalent modification of skin proteins can lead to severe allergic
dermatitis.

» Hydrolysis Risk (The Hidden Danger): unlike standard esters, the hydrolysis of the C-F bond

in this electronic environment can release Hydrogen Fluoride (HF) or Fluoride ions under
acidic/basic conditions.

GHS Classification (Derived)[1]

e H226: Flammable liquid and vapor.[1][2]

o H314: Causes severe skin burns and eye damage (due to potential HF release and
alkylation).

o H335: May cause respiratory irritation.[2][3]

e H317: May cause an allergic skin reaction.

Safe Handling Protocol (The "How-To")

This section details a self-validating workflow for transferring the reagent from storage to
reaction.

Engineering Controls

o Workstation: All operations must occur in a Class Il Fume Hood or Glovebox.

o Atmosphere: Argon or Nitrogen (Schlenk line technique). Moisture initiates decomposition.

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale
£ Chemical Goggles + Face Lachrymator + Explosion risk if
es
Y Shield heated.
Hands (Inner) Nitrile (4 mil) Dexterity.

Critical: Small fluorinated

organics permeate nitrile

Hands (Outer) Silver Shield / Laminate ) ) )
rapidly. Laminate provides >4h
breakthrough time.

Body Flame-resistant Lab Coat Flammability risk.

Transfer Protocol (Diagram)

2. Visual Check
(Clear = Good
Dark/Fuming = Bad)

1. Cold Storage
(-20°C, under Ar)

Click to download full resolution via product page

Figure 1: Inert atmosphere transfer workflow. Note the "Visual Check" step; darkening indicates

polymerization or HF release.

Emergency Response & Stabilization
Spill Management (Self-Validating)

If a spill occurs, you cannot simply wipe it up. You must validate neutralization.
» Evacuate: The lachrymatory effect will be immediate.
e PPE: Don Full Face Respirator (OV/AG cartridges).

¢ Neutralization: Cover spill with a slurry of Sodium Carbonate (

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11924691/docs?utm_src=pdf-body-img#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) and Calcium Gluconate.

o Why? Carbonate neutralizes acid; Calcium scavenges fluoride ions (precipitating

)-

» Validation: Use pH paper (aim for pH 8-9) and Fluoride test strips (if available) before final
cleanup.

First Aid (HF Specific)
Because of the C-F bond lability:

o Skin Contact: Wash with water for 5 mins, then immediately apply 2.5% Calcium Gluconate
gel. Massage until pain ceases.

e Eye Contact: Irrigate for 15 mins. Do NOT use calcium gluconate drops unless directed by a
physician (precipitation risk in cornea).

Synthesis & Application Context
Reactivity Profile

Ethyl fluoropropynoate is used primarily for:
e Click Chemistry: [3+2] cycloadditions with azides to form fluorinated triazoles.
» Michael Additions: Reaction with amines/thiols to form

-heteroatom acrylates.

Biological Pathway (Toxicity Mechanism)[1]
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Ethyl Fluoropropynoate Biological Thiol
(Electrophile) (Glutathione/Cysteine)

Rapid Alkylation

Michael Adduct
(Covalent Bond)

Irreversible

Cellular Consequences:
1. Depletion of GSH (Oxidative Stress)
2. Protein Dysfunction (Sensitization)

Click to download full resolution via product page

Figure 2: Mechanism of action. The electrophilic alkyne permanently binds to cellular defenses
(Glutathione).

Storage & Disposal
Storage Conditions

Temperature: -20°C (Freezer).

Container: Teflon (PFA/FEP) lined caps are preferred. Glass is acceptable only if strictly
anhydrous.

Stabilizer: Some commercial preparations may contain BHT (Butylated hydroxytoluene) to
prevent radical polymerization.

Disposal[6]

Do NOT pour down the drain.

Quench: Dilute slowly into a stirred solution of 10% NaOH/Ice. This hydrolyzes the ester and
releases
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. Treat the resulting solution with excess

to precipitate fluoride as

+ Waste Stream: Segregate as "Fluorinated Organic Waste" or "High Hazard Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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